1-(2-Chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one
Overview
Description
1-(2-Chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-(methylsulfonyl)-2-propen-1-one is a useful research compound. Its molecular formula is C12H12ClF2NO3S and its molecular weight is 323.74 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- The compound and its derivatives are used in synthetic organic chemistry, often as active agents in reactions like 1,4-addition and electrocyclization. They have a wide range of biological activities, mainly as enzyme inhibitors (Kharkov University Bulletin Chemical Series, 2020).
Molecular Structure Analysis
- Research has explored the molecular conformations of similar compounds, focusing on the orientation of substituents and the conformational stability of different isomers (Acta Crystallographica. Section C, Structural Chemistry, 2017).
Spectroscopic Studies
- Studies on push-pull enamines, including compounds similar to the specified chemical, have been conducted using vibrational and NMR spectroscopy. These studies contribute to a better understanding of the electronic and structural properties of such molecules (Journal of Molecular Structure, 2005).
Organometallic Chemistry
- The compound's derivatives have been utilized in the synthesis of silanes containing triflate groups, highlighting its role in the development of organometallic compounds (Journal of Organometallic Chemistry, 1988).
Optical and Electronic Applications
- Derivatives of this compound have been studied for their potential in nonlinear optics, demonstrating its relevance in the field of materials science (Optical Materials, 2003).
Properties
IUPAC Name |
(Z)-1-(2-chloro-4,5-difluorophenyl)-3-(dimethylamino)-2-methylsulfonylprop-2-en-1-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClF2NO3S/c1-16(2)6-11(20(3,18)19)12(17)7-4-9(14)10(15)5-8(7)13/h4-6H,1-3H3/b11-6- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSGYDQNHKNCONK-WDZFZDKYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=C(C(=O)C1=CC(=C(C=C1Cl)F)F)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN(C)/C=C(/C(=O)C1=CC(=C(C=C1Cl)F)F)\S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClF2NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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